Methyl (E)-4-[(2-fluoro-5-methylsulfonylphenyl)methylamino]-4-oxobut-2-enoate

• IUPAC Name: methyl (E)-4-[(2-fluoro-5-methylsulfonylphenyl)methylamino]-4-oxobut-2-enoate
• InChI: InChI=1S/C13H14FNO5S/c1-20-13(17)6-5-12(16)15-8-9-7-10(21(2,18)19)3-4-11(9)14/h3-7H,8H2,1-2H3,(H,15,16)/b6-5+
• InChI Key: TVOFLZLTOPNLTH-AATRIKPKSA-N
• Canonical SMILES: COC(=O)C=CC(=O)NCC1=C(C=CC(=C1)S(=O)(=O)C)F
• Isomeric SMILES: COC(=O)/C=C/C(=O)NCC1=C(C=CC(=C1)S(=O)(=O)C)F
• Molecular Formula: C13H14FNO5S
• Molecular Weight: 315.32 g/mol

Description

The compound is an ester with a sulfonyl group and a methylamino group attached to a phenyl ring. The presence of these functional groups suggests that it could have interesting chemical properties and potential applications in various fields, such as organic synthesis or medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the arrangement of the functional groups around the phenyl ring. The presence of the sulfonyl and methylamino groups could potentially influence the electronic properties of the molecule, which could in turn affect its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfonyl and methylamino groups could potentially affect its solubility, acidity/basicity, and reactivity.

Mechanism of Action

The mechanism of action of this compound would likely depend on its specific applications. For example, if it were used as a drug, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a drug, further studies could be conducted to evaluate its efficacy and safety.